tert-Butyl chloroacetate

• IUPAC Name: tert-butyl 2-chloroacetate
• InChI: InChI=1S/C6H11ClO2/c1-6(2,3)9-5(8)4-7/h4H2,1-3H3
• InChI Key: KUYMVWXKHQSIAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCl
• Molecular Formula: C6H11ClO2
• DSSTOX Substance ID: DTXSID7059351
• Molecular Weight: 150.60 g/mol
• CAS RN: 107-59-5

Description

Tert-Butyl chloroacetate is an organic compound with the linear formula ClCH2COOC(CH3)3. It is a building block used in the synthesis of various organic compounds.

Synthesis Analysis

The synthesis of tert-Butyl chloroacetate involves the reaction of chloroacetic acid with isobutene. This process is carried out under the action of a high-efficiency catalyst. The reaction condition is mild, and it allows for large-scale and continuous production.

Molecular Structure Analysis

The molecular structure of tert-Butyl chloroacetate is represented by the formula ClCH2COOC(CH3)3. It has a molecular weight of 150.60.

Chemical Reactions Analysis

Tert-Butyl chloroacetate is used in the synthesis of various organic compounds. It is particularly useful in the transesterification of β-keto esters, a transformation that has applications in the synthesis of pharmaceutical compounds and biodiesel production.

Physical And Chemical Properties Analysis

Tert-Butyl chloroacetate is a liquid at 20 degrees Celsius. It has a refractive index of 1.423 and a density of 1.053 g/mL at 25 degrees Celsius.

Scientific Research Applications

Synthesis of Imidazol-1-yl-acetic Acid Hydrochloride

. This compound has potential applications in the development of pharmaceuticals and other chemical products.

Aza-Darzens Reaction

. Aziridines are valuable intermediates in organic synthesis and are used in the production of a variety of chemical compounds.

Production of 1,10-diaza-18-crown-6 Based Sensors

. These sensors have applications in the detection and measurement of metal ions in various environmental and biological samples.

Mechanism of Action

Target of Action

Tert-Butyl chloroacetate is an organic compound with the chemical formula ClCH2COOC(CH3)3 . It is primarily used in the synthesis of other compounds . The primary targets of tert-Butyl chloroacetate are the molecules it reacts with in these synthesis processes .

Mode of Action

Tert-Butyl chloroacetate interacts with its targets through chemical reactions. For instance, it has been used in the synthesis of imidazol-1-yl-acetic acid hydrochloride and cis-disubstituted aziridine ester via aza-Darzens reaction . These reactions result in the formation of new compounds .

Biochemical Pathways

The exact biochemical pathways affected by tert-Butyl chloroacetate depend on the specific reactions it is involved in. In general, it participates in the synthesis of other compounds, thereby affecting the pathways these compounds are involved in .

Pharmacokinetics

It is known to be a poison by ingestion and moderately toxic by inhalation and skin contact . Its physical properties, such as a boiling point of 48-49 °C/11 mmHg and a density of 1.053 g/mL at 25 °C, may influence its bioavailability .

Result of Action

The molecular and cellular effects of tert-Butyl chloroacetate’s action are primarily seen in the new compounds it helps synthesize . It is also known to emit toxic vapors of Cl- when heated to decomposition .

Action Environment

Environmental factors can influence the action, efficacy, and stability of tert-Butyl chloroacetate. For instance, it should be handled in a well-ventilated place, away from sources of ignition . It is also recommended to avoid formation of dust and aerosols . These precautions help to prevent exposure to the compound and its potentially harmful effects .

Safety and Hazards

Tert-Butyl chloroacetate is classified as a flammable liquid and vapor. It can cause skin and eye irritation. It is toxic if inhaled and harmful if swallowed or in contact with skin. It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area.

Future Directions

The ability to selectively transesterify β-keto esters using tert-Butyl chloroacetate is a useful transformation in organic synthesis. The increasing interest in transesterification for the synthesis of compounds of pharmaceutical importance, as well as for biodiesel production, has led to the development of a variety of different approaches. This suggests that tert-Butyl chloroacetate will continue to be an important compound in organic synthesis.

Q & A

Q1: What are the main applications of tert-butyl chloroacetate in organic synthesis?

A1: tert-Butyl chloroacetate is a versatile reagent used in various organic synthesis reactions. It serves as a glycine equivalent in synthesizing α-amino acids, particularly in optically active forms []. Additionally, it acts as a building block for heterocyclic compounds like dihydropyridazinones, N-substituted dihydropyrazoles [], O-substituted pyrazoles [], and spiro[cyclopropane-1,4′-pyrazol-3-one] derivatives []. Furthermore, it is a key starting material for synthesizing imidazol-1-yl-acetic acid hydrochloride, a crucial intermediate for the drug zoledronic acid [, ].

Q2: Can you describe a green chemistry approach to synthesizing imidazol-1-yl-acetic acid hydrochloride using tert-butyl chloroacetate?

A3: Yes, a solvent-free method has been developed for synthesizing imidazol-1-yl-acetic acid hydrochloride, a key intermediate for zoledronic acid, using tert-butyl chloroacetate []. This approach involves two steps: First, a solvent-free N-alkylation of imidazole with tert-butyl chloroacetate forms imidazol-1-yl-acetic acid tert-butyl ester. Subsequently, this ester undergoes hydrolysis in water followed by treatment with hydrochloric acid, yielding the desired imidazol-1-yl-acetic acid hydrochloride in good yields []. This method offers a more environmentally friendly alternative to conventional solvent-based approaches.

Q3: How does the tert-butoxycarbonylmethyl group influence the thermal properties of polymers?

A4: The incorporation of the tert-butoxycarbonylmethyl group, derived from tert-butyl chloroacetate, into polymers introduces thermal sensitivity []. Upon heating to around 160 °C, these modified polymers undergo decomposition and foaming due to the syn-elimination of the tert-butyl ester group, releasing isobutene gas []. This characteristic makes such polymers potentially useful in applications requiring controlled thermal degradation.

Q4: What is the impact of sodium dodecyl sulfate (SDS) micelles on the alkaline hydrolysis of chloroacetates like tert-butyl chloroacetate?

A5: Research indicates that anionic surfactant micelles of SDS have an inhibitory effect on the alkaline hydrolysis of various chloroacetates, including tert-butyl chloroacetate []. This inhibition is attributed to the interaction between the negatively charged SDS micelles and the negatively charged hydroxide ions, hindering their access to the chloroacetate molecules for hydrolysis [].

Q5: How can tert-butyl chloroacetate be used in the synthesis of di-tert-butyl malonate?

A6: While tert-butyl chloroacetate itself is not directly used in the synthesis of di-tert-butyl malonate, it highlights the versatility of tert-butyl esters in organic synthesis []. Di-tert-butyl malonate is typically synthesized using malonyl dichloride and tert-butanol under specific conditions []. This example emphasizes the utility of tert-butyl protecting groups in multi-step syntheses.

Q6: Can you describe the analytical methods used to characterize tert-butyl chloroacetate and monitor its reactions?

A8: Various analytical techniques are employed to characterize tert-butyl chloroacetate and monitor its reactions. These include nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, gas chromatography-mass spectrometry (GC/MS) [], melting point determination [], and high-performance liquid chromatography (HPLC) []. These techniques help in confirming the compound's identity, purity, and tracking its conversion during reactions.